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Compound of Interest

Compound Name: 1-Ethyl-3-hydroxypiperidine

Cat. No.: B076944 Get Quote

This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with 1-Ethyl-3-hydroxypiperidine.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 1-Ethyl-3-hydroxypiperidine?

A1: 1-Ethyl-3-hydroxypiperidine is classified as a flammable liquid and vapor.[1][2] It can

cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 1-Ethyl-3-hydroxypiperidine, it is essential to wear appropriate personal

protective equipment. This includes chemical-resistant gloves (tested according to EN 374),

protective clothing, and eye/face protection such as safety glasses or goggles.[1][2][3][4] In

cases of insufficient ventilation, a NIOSH/MSHA approved respirator may be necessary.[3][5]

Q3: What are the proper storage conditions for 1-Ethyl-3-hydroxypiperidine?

A3: Store the compound in a well-ventilated place and keep the container tightly closed.[1][2] It

should be kept cool, protected from sunlight, and away from heat, sparks, open flames, and

other ignition sources.[1][2] The recommended storage temperature is between 2 - 8 °C.[6]

Q4: What should I do in case of accidental skin or eye contact?
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A4:

Skin Contact: Immediately take off all contaminated clothing. Wash the affected area with

plenty of soap and water.[1][2] If skin irritation occurs, seek medical advice.[2]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids apart.[1]

[2] Remove contact lenses if present and easy to do. Continue rinsing and seek immediate

medical attention.[2]

Q5: How should I handle a spill of 1-Ethyl-3-hydroxypiperidine?

A5: In the event of a spill, first remove all sources of ignition and ensure the area is well-

ventilated.[2][3] Use non-sparking tools and explosion-proof equipment.[1][2] Contain and clean

up the spill using a non-combustible absorbent material like sand, silica gel, or vermiculite.[2][3]

Place the absorbed material into a suitable, closed container for disposal.[2][3]
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Issue Possible Cause Solution

Irritation of the respiratory tract
Inhaling vapors due to

inadequate ventilation.

Move the affected person to

fresh air. If breathing is

irregular or stops, provide

artificial respiration and seek

immediate medical assistance.

[1][3] Ensure future work is

conducted in a well-ventilated

area or with local exhaust

ventilation.[1][3]

Skin irritation or rash after

handling

Direct skin contact with the

chemical.

Wash the affected area

thoroughly with soap and

water.[1] Remove and wash

contaminated clothing before

reuse.[2] Use appropriate

chemical-resistant gloves in all

future handling.

The compound has a yellow

appearance

This may be its natural

appearance.

1-Ethyl-3-hydroxypiperidine is

described as a colorless to

slightly yellow clear liquid.[6] If

the color is significantly

different or if other signs of

degradation are present, it

may be best to use a fresh

stock.

Quantitative Data Summary
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Property Value Source

CAS Number 13444-24-1 [1][6]

Molecular Formula C₇H₁₅NO [1][6]

Molecular Weight 129.2 g/mol [1][6]

Appearance
Colorless to slightly yellow

clear liquid
[6]

Density 0.97 g/cm³ [6]

Refractive Index n20D 1.48 [6]

Storage Temperature 2 - 8 °C [6]

Flash Point 19 °C [7]

Boiling Point/Range 106 °C / 223 °F

Melting Point/Range -13 °C / 9 °F

Experimental Protocols & Workflows
Spill Response Workflow
The following diagram outlines the logical steps to follow when responding to a spill of 1-Ethyl-
3-hydroxypiperidine.
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Spill Detected

Eliminate Ignition Sources
(No smoking, sparks, flames)

Ensure Adequate Ventilation

Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

Contain Spill with Inert,
Non-Combustible Absorbent Material

Use Non-Sparking Tools
for Cleanup

Collect Residue into a
Closed Container for Disposal

Dispose of Waste According to
Local, State, and Federal Regulations

Spill Cleanup Complete

Click to download full resolution via product page

Caption: Workflow for handling a spill of 1-Ethyl-3-hydroxypiperidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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